Cas no 176674-43-4 (2,5-Bis[(propan-2-yl)oxy]benzoic acid)

• Product Name: 2,5-Bis[(propan-2-yl)oxy]benzoic acid
• CAS No: 176674-43-4
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 2782704
• PubChem ID: 66775841
• Update Time: 2024-03-01

2,5-Bis[(propan-2-yl)oxy]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis[(propan-2-yl)oxy]benzoic acid

• Inchi： 1S/C13H18O4/c1-8(2)16-10-5-6-12(17-9(3)4)11(7-10)13(14)15/h5-9H,1-4H3,(H,14,15)
• InChI Key： GMHNGVBCBNFTDU-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1C(=O)O)OC(C)C)C(C)C

Computed Properties

• Exact Mass: 238.12050905g/mol
• Monoisotopic Mass: 238.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids